Cas no 1466846-88-7 (Tert-butyl 3-(3-chlorophenyl)-3-hydroxyazetidine-1-carboxylate)

Tert-butyl 3-(3-chlorophenyl)-3-hydroxyazetidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for the construction of azetidine-containing compounds. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions, making it suitable for multi-step synthetic routes. The 3-chlorophenyl and hydroxy substituents provide functional handles for further derivatization, enabling applications in medicinal chemistry and material science. Its well-defined stereochemistry and high purity ensure reproducibility in reactions. This compound is particularly useful in the development of pharmaceuticals, where azetidine scaffolds are increasingly employed for their conformational rigidity and bioactivity. Proper handling under inert conditions is recommended to preserve its integrity.

Tert-butyl 3-(3-chlorophenyl)-3-hydroxyazetidine-1-carboxylate structure

1466846-88-7 structure

Product Name:Tert-butyl 3-(3-chlorophenyl)-3-hydroxyazetidine-1-carboxylate

CAS No:1466846-88-7

MF:C₁₄H₁₈ClNO₃

MW:283.750623226166

MDL:MFCD21081289

CID:4918108

PubChem ID:65919822

Update Time:2025-05-23

Tert-butyl 3-(3-chlorophenyl)-3-hydroxyazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- TERT-BUTYL 3-(3-CHLOROPHENYL)-3-HYDROXYAZETIDINE-1-CARBOXYLATE
- Tert-butyl 3-(3-chlorophenyl)-3-hydroxyazetidine-1-carboxylate
- MDL： MFCD21081289
- Inchi： 1S/C14H18ClNO3/c1-13(2,3)19-12(17)16-8-14(18,9-16)10-5-4-6-11(15)7-10/h4-7,18H,8-9H2,1-3H3
- InChI Key： ZODNOMSTTJIERR-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1)C1(CN(C(=O)OC(C)(C)C)C1)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 347
XLogP3: 2.2
Topological Polar Surface Area: 49.8

Tert-butyl 3-(3-chlorophenyl)-3-hydroxyazetidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019125277-1g	Tert-butyl 3-(3-chlorophenyl)-3-hydroxyazetidine-1-carboxylate	1466846-88-7	95%	1g	464.10 USD	2021-06-16
Chemenu	CM285642-1g	tert-Butyl 3-(3-chlorophenyl)-3-hydroxyazetidine-1-carboxylate	1466846-88-7	95%+	1g	$469	2023-03-07
Chemenu	CM285642-1g	tert-Butyl 3-(3-chlorophenyl)-3-hydroxyazetidine-1-carboxylate	1466846-88-7	95+%	1g	$425	2021-06-09
Enamine	EN300-3376063-1g	tert-butyl 3-(3-chlorophenyl)-3-hydroxyazetidine-1-carboxylate	1466846-88-7		1g	$699.0	2023-09-03
Enamine	EN300-3376063-5g	tert-butyl 3-(3-chlorophenyl)-3-hydroxyazetidine-1-carboxylate	1466846-88-7		5g	$2028.0	2023-09-03
Enamine	EN300-3376063-10g	tert-butyl 3-(3-chlorophenyl)-3-hydroxyazetidine-1-carboxylate	1466846-88-7		10g	$3007.0	2023-09-03
Enamine	EN300-3376063-0.05g	tert-butyl 3-(3-chlorophenyl)-3-hydroxyazetidine-1-carboxylate	1466846-88-7		0.05g	$587.0	2023-09-03
Enamine	EN300-3376063-0.1g	tert-butyl 3-(3-chlorophenyl)-3-hydroxyazetidine-1-carboxylate	1466846-88-7		0.1g	$615.0	2023-09-03
Enamine	EN300-3376063-0.25g	tert-butyl 3-(3-chlorophenyl)-3-hydroxyazetidine-1-carboxylate	1466846-88-7		0.25g	$642.0	2023-09-03
Enamine	EN300-3376063-0.5g	tert-butyl 3-(3-chlorophenyl)-3-hydroxyazetidine-1-carboxylate	1466846-88-7		0.5g	$671.0	2023-09-03

Tert-butyl 3-(3-chlorophenyl)-3-hydroxyazetidine-1-carboxylate Related Literature

1. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
2. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
3. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
4. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
5. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Phenylazetidines

Additional information on Tert-butyl 3-(3-chlorophenyl)-3-hydroxyazetidine-1-carboxylate

Tert-butyl 3-(3-chlorophenyl)-3-hydroxyazetidine-1-carboxylate: A Comprehensive Overview

The compound Tert-butyl 3-(3-chlorophenyl)-3-hydroxyazetidine-1-carboxylate (CAS No. 1466846-88-7) is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound belongs to the class of azetidines, which are four-membered ring structures with unique chemical properties. The molecule's structure incorporates a tert-butyl group, a hydroxyl group, and a chlorophenyl substituent, making it a versatile building block for various chemical syntheses.

Recent studies have highlighted the potential of azetidine derivatives in drug discovery, particularly in the development of kinase inhibitors and GPCR modulators. The tert-butyl group in this compound contributes to its stability and lipophilicity, which are critical properties for drug candidates. Additionally, the presence of the 3-chlorophenyl group introduces electronic and steric effects that can be exploited to modulate biological activity.

One of the most promising applications of Tert-butyl 3-(3-chlorophenyl)-3-hydroxyazetidine-1-carboxylate lies in its role as an intermediate in the synthesis of bioactive compounds. Researchers have demonstrated that this compound can be efficiently converted into more complex structures through various coupling reactions, such as Suzuki-Miyaura cross-coupling and Buchwald-Hartwig amination. These transformations are pivotal in creating molecules with enhanced pharmacokinetic profiles.

In the context of agrochemicals, this compound has shown potential as a precursor for fungicides and herbicides. Its ability to undergo nucleophilic substitution reactions makes it an ideal candidate for designing molecules with improved selectivity and efficacy against agricultural pests. Recent advancements in green chemistry have also explored the use of this compound in environmentally friendly synthesis pathways, aligning with global sustainability goals.

The structural uniqueness of Tert-butyl 3-(3-chlorophenyl)-3-hydroxyazetidine-1-carboxylate has also made it a valuable tool in materials science. Its incorporation into polymer frameworks has been investigated for applications in drug delivery systems and stimuli-responsive materials. The hydroxyl group within the molecule can serve as a reactive site for functionalizing polymers, enabling tailored properties such as biodegradability and controlled release capabilities.

From a synthetic perspective, the preparation of this compound involves multi-step processes that require precise control over reaction conditions. Key steps include the formation of the azetidine ring through cyclization reactions and subsequent functionalization to introduce substituents like the tert-butyl and chlorophenyl groups. Recent innovations in catalytic methods have significantly improved the efficiency and scalability of these syntheses.

In conclusion, Tert-butyl 3-(3-chlorophenyl)-3-hydroxyazetidine-1-carboxylate stands out as a versatile and valuable molecule with diverse applications across multiple disciplines. Its unique structure, combined with cutting-edge synthetic methodologies and research advancements, positions it as a key player in future developments within pharmaceuticals, agrochemicals, and materials science.